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Get Quote

Synthesis Pathway from Oxytetracycline

The industrial production of Methacycline hydrochloride uses Oxytetracycline as the starting material.

The synthesis is a two-step process involving an initial oxidation/sulfonation followed by a dehydration step

[1].

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 1 / 4 Tech Support

https://www.smolecule.com/products/s535081?utm_src=pdf-body
https://www.smolecule.com/products/s535081?utm_src=pdf-interest
https://www.smolecule.com/products/s535081?utm_src=pdf-body
https://www.sciencedirect.com/topics/chemistry/methacycline
https://www.smolecule.com/products/s535081?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Oxytetracycline

Reaction with SO3-Pyridine complex

Naphthacene-sulfotetrahydrofuran
Intermediate (6,12-hemiketal-12-sulfuric acid ester)

Treatment with Hydrofluoric Acid (HF)

Methacycline

Click to download full resolution via product page

Synthesis Pathway for Methacycline from Oxytetracycline

An alternative route involves the formation of an 11α-chlorinated intermediate as a precursor for further

antibiotics like Doxycycline [2] [1]. In this method, Oxytetracycline is first reacted with N-

chlorosuccinimide to form 11α-chlorotetracycline-6,12-hemiketal. This intermediate is then dehydrated,

typically using liquid Hydrogen Fluoride (HF), to yield 6-methylene-11α-chloro tetracycline, which is a

direct precursor to Methacycline [1].

Key Characteristics of Methacycline Hydrochloride

The table below summarizes the core technical data for Methacycline hydrochloride, which is the final

product of the synthesis pathway [3] [4] [5].
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Characteristic Specification

CAS Registry
Number

3963-95-9 [4] [5]

Molecular
Formula

C₂₂H₂₃ClN₂O₈ [4] [5]

Molecular
Weight

478.88 g/mol [4] [5]

IUPAC Name (4S,4aR,5S,5aR,12aS)-4-(dimethylamino)-3,5,10,12,12a-pentahydroxy-6-
methylidene-1,11-dioxo-1,4,4a,5,5a,6,11,12a-octahydrotetracene-2-carboxamide

hydrochloride [5]

Appearance Solid, crystalline powder (meets USP crystallinity requirements) [3]

Solubility Soluble in water (~5 mg/mL) and DMSO [6].

Methodology Note

The synthesis information is derived from established chemical literature and patent filings [2] [1]. For a

laboratory intending to reproduce this synthesis, it is critical to consult the original patent documents (such

as CN103467336A) for exhaustive details on stoichiometry, temperature, pressure, reaction time, and work-

up procedures [2]. Special attention must be paid to the safety protocols for handling hazardous reagents

like hydrogen fluoride (HF).

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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